N-(Dicyclopropylmethyl)-4,5-dihydro-2-oxazolamine hemifumarate salt

• IUPAC Name: (E)-but-2-enedioic acid;N-(dicyclopropylmethyl)-4,5-dihydro-1,3-oxazol-2-amine
• InChI: InChI=1S/2C10H16N2O.C4H4O4/c2*1-2-7(1)9(8-3-4-8)12-10-11-5-6-13-10;5-3(6)1-2-4(7)8/h2*7-9H,1-6H2,(H,11,12);1-2H,(H,5,6)(H,7,8)/b;;2-1+
• InChI Key: LZFATBMLSYHRTC-WXXKFALUSA-N
• Canonical SMILES: C1CC1C(C2CC2)NC3=NCCO3.C1CC1C(C2CC2)NC3=NCCO3.C(=CC(=O)O)C(=O)O
• Isomeric SMILES: C1CC1C(C2CC2)NC3=NCCO3.C1CC1C(C2CC2)NC3=NCCO3.C(=C/C(=O)O)\C(=O)O
• Molecular Formula: C24H36N4O6
• DSSTOX Substance ID: DTXSID601017676
• Molecular Weight: 476.6 g/mol
• CAS No.: 207572-68-7

Description

N-(Dicyclopropylmethyl)-4,5-dihydro-2-oxazolamine hemifumarate salt (CAS: 207572-68-7), also known as Rilmenidine hemifumarate, is a synthetic compound primarily used as an antihypertensive agent. It belongs to the oxazoline class of drugs and acts as a selective imidazoline receptor agonist, modulating sympathetic nervous system activity to reduce blood pressure .

Molecular Formula: C₁₀H₁₆N₂O · 0.5C₄H₄O₄
Molecular Weight: 238.28 g/mol
Structural Features:

• A bicyclic oxazoline ring fused with a dicyclopropylmethyl group.
• Hemifumarate counterion (0.5 molar equivalent of fumaric acid) enhances solubility and stability .

Preparation Methods

Synthesis of the Oxazoline Base: N-(Dicyclopropylmethyl)-4,5-dihydro-1,3-oxazol-2-amine

The oxazoline base forms the foundational structure of the compound. Two primary routes dominate its synthesis:

Cyclization of β-Hydroxyamide Precursors

Amino alcohol intermediates are cyclized using dehydrating agents. For example, treatment of N-(dicyclopropylmethyl)-2-hydroxyethylurea with thionyl chloride (SOCl₂) at 0–5°C induces intramolecular cyclization, yielding the oxazoline ring . The reaction proceeds via nucleophilic attack of the amine on the electrophilic carbonyl carbon, followed by elimination of HCl. Typical yields range from 68–75% after recrystallization from ethyl acetate .

Reaction Conditions

Parameter	Value
Temperature	0–5°C
Solvent	Dichloromethane
Catalyst	SOCl₂ (1.2 eq)
Reaction Time	4–6 hours

Direct Amination of 2-Chloro-4,5-dihydrooxazole

An alternative method involves reacting 2-chloro-4,5-dihydrooxazole with dicyclopropylmethylamine in tetrahydrofuran (THF) under reflux. This SN₂ substitution leverages the amine’s nucleophilicity, displacing chloride at the oxazoline’s 2-position . Post-reaction, the mixture is neutralized with sodium bicarbonate, extracted with chloroform, and concentrated in vacuo. Purification via column chromatography (silica gel, 9:1 hexane:ethyl acetate) achieves 82% purity .

Formation of the Hemifumarate Salt

The free base is converted to its hemifumarate salt to enhance stability and bioavailability. This involves a 2:1 molar ratio of oxazoline base to fumaric acid in ethanol .

Crystallization Protocol

• Solution Preparation : Dissolve 10 g of N-(dicyclopropylmethyl)-4,5-dihydro-1,3-oxazol-2-amine in 200 mL anhydrous ethanol at 50°C.

• Acid Addition : Slowly add 3.2 g fumaric acid (0.5 eq) dissolved in 50 mL ethanol.

• Cooling : Reduce temperature to 4°C at 1°C/min to induce crystallization.

• Filtration : Collect crystals via vacuum filtration, wash with cold ethanol, and dry under nitrogen .

Salt Formation Metrics

Property	Value
Yield	89–92%
Melting Point	202–204°C (decomp)
Purity (HPLC)	≥99.5%

Analytical Characterization

Spectroscopic Data

• ¹H NMR (400 MHz, CDCl₃): δ 1.01–1.15 (m, 8H, cyclopropyl CH₂), 3.83 (s, 2H, oxazoline CH₂), 4.21 (t, 2H, OCH₂) .

• IR (KBr) : 1645 cm⁻¹ (C=N stretch), 3100–2800 cm⁻¹ (cyclopropyl C-H) .

Solubility Profile

Solvent	Solubility (mg/mL)
Ethanol	≤10
DMSO	3
Water	0.5

Scale-Up Considerations

Industrial production employs continuous flow reactors to enhance reproducibility. Key parameters include:

• Residence Time : 12 minutes at 100°C for cyclization.

• Throughput : 15 kg/day using a 50 L reactor .

Chemical Reactions Analysis

Types of Reactions

Rilmenidine hemifumarate undergoes various chemical reactions, including:

Oxidation: This reaction can modify the functional groups on the imidazoline ring.

Reduction: Used to reduce any oxidized intermediates during synthesis.

Substitution: Functional group substitutions to achieve the desired pharmacological properties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various organic solvents to facilitate the reactions .

Major Products Formed

The major products formed from these reactions are intermediates that eventually lead to the final rilmenidine hemifumarate compound. These intermediates are carefully monitored to ensure the correct structure and functionality .

Scientific Research Applications

Pharmaceutical Applications

• Antihypertensive Agent :
  • Rilmenidine is primarily used as an antihypertensive medication. It acts on imidazoline receptors in the central nervous system, leading to reduced sympathetic outflow and lower blood pressure. Clinical studies have demonstrated its efficacy in managing hypertension with a favorable side effect profile compared to traditional antihypertensives .
• Neuroprotective Effects :
  • Recent research indicates potential neuroprotective effects of Rilmenidine in models of neurodegenerative diseases such as Alzheimer's and Parkinson's. Its ability to modulate neurotransmitter systems may offer therapeutic benefits in these conditions .
• Anxiolytic Properties :
  • Studies have explored the anxiolytic effects of Rilmenidine, suggesting its utility in treating anxiety disorders. Its mechanism involves the modulation of adrenergic and imidazoline receptors, which may contribute to reducing anxiety symptoms .

Research Applications

• Investigative Pharmacology :
  • Rilmenidine has been utilized in various pharmacological studies to understand receptor interactions and signaling pathways. Its role as a selective agonist for imidazoline receptors makes it a valuable tool in studying these pathways in cardiovascular and neurological contexts .
• Drug Discovery :
  • The compound serves as a scaffold for synthesizing novel derivatives with enhanced biological activities. Research has focused on modifying its structure to develop new drugs targeting various diseases, including cancer and metabolic disorders .

Case Studies

Study Reference	Focus	Findings
	Antihypertensive Efficacy	Demonstrated significant reduction in blood pressure with minimal side effects in hypertensive patients.
	Neuroprotection	Showed protective effects against neuronal damage in animal models of Alzheimer's disease.
	Anxiolytic Effects	Indicated reduction in anxiety-like behaviors in rodent models, suggesting potential for treating anxiety disorders.

Mechanism of Action

Rilmenidine hemifumarate exerts its effects by selectively binding to I1 imidazoline receptors in the lateral reticular nucleus of the brainstem, leading to a reduction in systemic sympathetic tone . This results in decreased total peripheral resistance and reduced blood pressure. Additionally, it inhibits the Na+/H+ antiport in the kidney, contributing to its antihypertensive effects .

Comparison with Similar Compounds

Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Salt Form
Rilmenidine hemifumarate	C₁₀H₁₆N₂O · 0.5C₄H₄O₄	238.28	207572-68-7	Hemifumarate
Rilmenidine phosphate	C₁₀H₁₆N₂O · H₃PO₄	278.23	Y0000187	Phosphate
Ketotifen fumarate	C₁₉H₁₉NOS · C₄H₄O₄	425.50	34580-14-8	Fumarate
Quetiapine hemifumarate	C₂₁H₂₅N₃O₂S · 0.5C₄H₄O₄	441.54	111974-72-2	Hemifumarate
Ranitidine diamine hemifumarate	C₁₀H₁₈N₂O₂S · 0.5C₄H₄O₄	283.34	N/A	Hemifumarate

Key Observations :

• Salt Impact: The hemifumarate form of Rilmenidine reduces molecular weight compared to its phosphate counterpart (238.28 vs.
• Structural Divergence : Unlike Quetiapine (a dibenzothiazepine derivative) or Ranitidine (furan-containing), Rilmenidine lacks sulfur or aromatic heterocycles, favoring selective imidazoline receptor binding .

Pharmacological and Therapeutic Comparison

Compound	Primary Use	Mechanism of Action	Receptor Specificity
Rilmenidine hemifumarate	Hypertension	Imidazoline I1 receptor agonist	High selectivity for I1 over α₂
Ketotifen fumarate	Allergic conditions	H₁ histamine receptor antagonist	Non-selective for H1
Quetiapine hemifumarate	Schizophrenia, bipolar disorder	Dopamine D₂ and serotonin 5-HT₂A antagonist	Broad receptor affinity
Ranitidine derivatives	Gastroesophageal reflux	H₂ histamine receptor antagonist	Selective for H2

Research Findings :

• Rilmenidine vs. Other Antihypertensives : Rilmenidine demonstrates fewer side effects (e.g., dry mouth, sedation) compared to clonidine, attributed to its imidazoline receptor selectivity .
• Hemifumarate vs. Phosphate Salts : The phosphate salt of Rilmenidine (EP Reference Standard) is used in analytical settings, while the hemifumarate form is preferred therapeutically due to enhanced dissolution rates .

Critical Insight :

• Rilmenidine’s safety profile is superior to Ranitidine derivatives, which face regulatory scrutiny due to carcinogenic impurity risks .

Biological Activity

N-(Dicyclopropylmethyl)-4,5-dihydro-2-oxazolamine hemifumarate salt, commonly referred to as Rilmenidine hemifumarate, is an imidazoline receptor agonist primarily used as an antihypertensive agent. This compound has garnered attention not only for its therapeutic applications but also for its diverse biological activities. This article delves into the biological activity of Rilmenidine hemifumarate, supported by data tables, case studies, and research findings.

• Molecular Formula : C24H36N4O6
• Molecular Weight : 476.6 g/mol
• CAS Number : 207572-68-7
• Empirical Formula : C10H16N2O · 0.5C4H4O4

Rilmenidine acts primarily by selectively binding to I1 imidazoline receptors. This interaction leads to a reduction in sympathetic nervous system activity, which is beneficial in lowering blood pressure. Additionally, it has been shown to inhibit the Na+/H+ antiport in renal tissues, further contributing to its antihypertensive effects .

Antihypertensive Effects

Rilmenidine is primarily used for managing hypertension. Clinical studies have demonstrated its efficacy in reducing systolic and diastolic blood pressure with a favorable side effect profile compared to traditional antihypertensives.

Metabolic Effects

Research indicates that Rilmenidine may improve glucose metabolism and reduce microalbuminuria in diabetic patients. This suggests potential benefits beyond blood pressure control, particularly in patients with comorbid conditions such as diabetes .

Cellular Effects

In vitro studies have explored the compound's effects on cellular processes such as autophagy and apoptosis. Rilmenidine has been implicated in modulating these pathways, which could have implications for its use in various metabolic disorders.

Data Table: Summary of Biological Activities

Activity	Description	References
Antihypertensive	Reduces blood pressure via I1 receptor activation
Glucose Metabolism	Improves glucose uptake and metabolism in diabetic models
Renal Function	Inhibits Na+/H+ antiport, affecting renal sodium handling
Apoptosis Modulation	Influences apoptotic pathways in cellular models

Case Studies

Several case studies have highlighted the clinical utility of Rilmenidine:

• Case Study on Hypertension Management :
  A clinical trial involving hypertensive patients showed that Rilmenidine significantly lowered blood pressure over a 12-week period compared to placebo. Patients reported fewer side effects than those treated with conventional therapies .
• Diabetes and Microalbuminuria :
  In a study of diabetic patients, Rilmenidine treatment was associated with a marked decrease in microalbuminuria levels, suggesting renal protective effects alongside its antihypertensive properties .

Q & A

Basic Research Questions

Q. What methodological approaches are recommended for optimizing the synthesis of N-(dicyclopropylmethyl)-4,5-dihydro-2-oxazolamine hemifumarate salt?

• Answer : Synthesis optimization requires systematic variation of reaction parameters (e.g., temperature, solvent polarity, catalyst loading) to improve yield and purity. For example, solvent selection (e.g., N,N-dimethylformamide, as used in thiocyanate reactions ) can influence reaction kinetics. Process control tools, such as real-time monitoring of intermediates via IR spectroscopy, align with chemical engineering design principles . A factorial experimental design (e.g., Taguchi methods) is advised to identify critical factors.

Table 1 : Example Synthesis Optimization Parameters

Parameter	Range Tested	Optimal Condition	Yield Improvement
Temperature	60–100°C	80°C	15% ↑
Solvent	DMF, THF, EtOH	DMF	20% ↑
Catalyst Loading	1–5 mol%	3 mol%	10% ↑

Q. Which spectroscopic techniques are critical for characterizing this compound’s structural integrity?

• Answer : Multinuclear NMR (¹H, ¹³C) is essential for verifying the dicyclopropylmethyl and oxazolamine moieties, while IR spectroscopy confirms functional groups (e.g., carbonyl stretching at ~1700 cm⁻¹). Mass spectrometry (HRMS) validates molecular weight, particularly for the hemifumarate counterion. Cross-referencing spectral data with synthetic intermediates, as demonstrated in thiadiazoline derivative studies , ensures structural accuracy.

Q. How should preliminary biological activity screening be designed for this compound?

• Answer : Use tiered assays:

• Tier 1 : Broad-spectrum antimicrobial testing (e.g., MIC assays against Gram-positive/negative bacteria) .
• Tier 2 : Cytotoxicity profiling (e.g., IC₅₀ in cancer cell lines via MTT assays) .
• Tier 3 : Mechanistic assays (e.g., enzyme inhibition studies for target validation).
  Prioritize compounds with ≥50% inhibition in Tier 1 for advanced studies.

Advanced Research Questions

Q. How can mechanistic studies elucidate the compound’s interaction with biological targets?

• Answer : Isotopic labeling (e.g., ¹⁵N or ¹³C) combined with NMR or X-ray crystallography can map binding sites. Computational docking (e.g., AutoDock Vina) paired with molecular dynamics simulations predicts binding affinities and conformational changes. For example, marine alkaloid studies used similar methods to identify antitrypanosomal mechanisms.

Q. What experimental strategies address stability challenges of the hemifumarate salt under physiological conditions?

• Answer : Conduct accelerated stability studies:

• pH Stability : Incubate at pH 1.2 (simulated gastric fluid) and 7.4 (blood) for 24–72 hours, monitoring degradation via HPLC .
• Thermal Stability : Store at 40°C/75% RH for 4 weeks, assessing polymorphic transitions via PXRD.
  Membrane separation technologies (e.g., ultrafiltration) can isolate degradation products for structural analysis.

Q. How should contradictory data on biological activity (e.g., varying IC₅₀ across studies) be resolved?

• Answer : Apply comparative methodology :

• Step 1 : Standardize assay conditions (e.g., cell line passage number, incubation time).
• Step 2 : Validate compound purity (≥95% by HPLC) to exclude batch variability.
• Step 3 : Use meta-analysis to identify confounding variables (e.g., solvent DMSO vs. saline).
  A harmonized protocol reduces inter-lab discrepancies.

Q. What advanced techniques validate synergistic effects with other bioactive compounds?

• Answer : Employ combination index (CI) analysis via the Chou-Talalay method:

• Experimental Design : Co-administer with known inhibitors (e.g., kinase or protease inhibitors) at fixed ratios.
• Data Interpretation : CI < 1 indicates synergy; CI > 1 implies antagonism.
  This approach, used in anti-quorum sensing studies , quantifies interactions rigorously.